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Compound of Interest

Compound Name: Cathine

Cat. No.: B3424674 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of psychoactive compounds like Cathine is paramount. This document provides a

comprehensive guide to the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to minimize exposure and maintain a safe laboratory

environment.

Hazard Identification and Classification
Cathine, also known as (+)-norpseudoephedrine, is a psychoactive stimulant and a Schedule

IV controlled substance in the United States.[1][2] It is classified as harmful if swallowed and

may cause skin and serious eye irritation, as well as respiratory irritation.[1][3]

GHS Hazard Classification:[1][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / Category 4
H301/H302: Toxic/Harmful if

swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335/H336: May cause

respiratory irritation / May

cause drowsiness or dizziness

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to prevent dermal, respiratory, and ocular

exposure to Cathine. Since specific quantitative data such as glove breakthrough times for

Cathine are not readily available, recommendations are based on guidelines for handling

potent and hazardous compounds.[4]
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PPE Component Specification Rationale

Gloves

Double-gloving with powder-

free nitrile gloves is

recommended.[4]

Provides a robust barrier

against dermal absorption.

Double-gloving minimizes the

risk of exposure if the outer

glove is breached. Powder-

free gloves prevent the

aerosolization of particles.[4]

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric with long

sleeves and tight-fitting cuffs.

[4]

Protects the body and

personal clothing from

contamination. The design

ensures maximum coverage

and prevents accidental

contact.[4]

Respiratory Protection

For handling small amounts, a

minimum of an N95 (US) dust

mask or equivalent is advised.

In situations with a higher risk

of aerosolization, a powered

air-purifying respirator (PAPR)

should be considered.

Minimizes the risk of inhaling

airborne particles of the

compound.

Eye and Face Protection
Safety goggles or a full-face

shield should be worn.[4]

Protects the eyes and face

from splashes or airborne

particles.[4]

Operational Plan for Handling Cathine
A systematic approach to handling Cathine is critical to prevent contamination and ensure

personnel safety. All manipulations should be performed in a designated area, such as a

chemical fume hood or a ventilated enclosure.[5][6]

Preparation Phase:

Consult the Safety Data Sheet (SDS) and institutional Standard Operating Procedures

(SOPs).[4]
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Ensure the work area is clean and uncluttered.

Assemble all necessary equipment and reagents.

Don the appropriate PPE in the correct sequence.

Execution Phase:

Handle Cathine in a well-ventilated area, preferably a fume hood, to avoid inhalation of

powder.[5]

Use clean, dedicated spatulas and glassware to prevent cross-contamination.[5]

For preparing solutions, accurately weigh the standard and dissolve it in a suitable solvent.

Acetonitrile is recommended for better stability.[5]

Post-Execution Phase:

Decontaminate all surfaces and equipment after use. A 10% bleach solution or other suitable

decontaminant is recommended.[6]

Properly doff PPE to avoid cross-contamination.[4]

Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan
All disposable PPE and materials contaminated with Cathine must be treated as hazardous

waste.[4] As a Schedule IV controlled substance, the disposal of Cathine must also comply

with DEA regulations.[1][2]

Waste Collection:

Immediately after doffing, place all used disposable PPE into a designated, labeled, and

sealed hazardous waste container.[4]

Unused or expired Cathine must be segregated from other laboratory waste and stored

securely until disposal.[7]
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Disposal Procedure:

Disposal of controlled substances must be handled by a licensed reverse distributor.[7][8]

The disposal process must be documented, and records must be maintained for at least two

years.[8][9]

Do not dispose of Cathine down the drain or in regular trash.[10]

Emergency Procedures
In case of exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids apart. Seek medical attention.[11]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]

In case of a spill:

For small spills within a fume hood, wear appropriate PPE and absorb the spill with an inert

material.[6]

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.[6]

Visual Workflow for Safe Handling of Cathine
The following diagram illustrates the logical workflow for the safe handling and disposal of

Cathine in a laboratory setting.
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Workflow for Safe Handling and Disposal of Cathine

Preparation Phase

Handling Phase

Post-Handling Phase

Disposal Phase

Consult SDS & SOPs

Don PPE

Handle in Fume Hood

Weigh & Prepare Solution

Decontaminate Surfaces

Doff PPE

Collect Hazardous Waste

Dispose via Reverse Distributor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Cathine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cathine | C9H13NO | CID 441457 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Cathine - Wikipedia [en.wikipedia.org]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. uthsc.edu [uthsc.edu]

7. research-compliance.umich.edu [research-compliance.umich.edu]

8. - Division of Research Safety | Illinois [drs.illinois.edu]

9. unthsc.edu [unthsc.edu]

10. Controlled Substance Disposal – Stanford Environmental Health & Safety
[ehs.stanford.edu]

11. cdn.caymanchem.com [cdn.caymanchem.com]

12. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Cathine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3424674#personal-protective-equipment-for-
handling-cathine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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